6-amino-5,6,7,8-tetrahydrocinnolin-3(2H)-one

• IUPAC Name: 6-amino-5,6,7,8-tetrahydro-2H-cinnolin-3-one
• InChI: InChI=1S/C8H11N3O/c9-6-1-2-7-5(3-6)4-8(12)11-10-7/h4,6H,1-3,9H2,(H,11,12)
• InChI Key: OVHSCOGWMFVMOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNC(=O)C=C2CC1N
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• CAS No.: 861331-02-4

Description

6-amino-5,6,7,8-tetrahydrocinnolin-3(2H)-one is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Ring Enlargement Reactions : A study demonstrated that 3-dimethylamino-2H-azirines undergo ring enlargement reactions at room temperature to yield tetrahydro-4H-1,2,5-oxadiazocines, confirming the utility of these reactions in synthesizing complex heterocyclic compounds (Hostettler et al., 1986).

Biological Activity

• Electrochemistry in Biological Systems : Research on the electrochemical properties of 6-methyl-5,6,7,8-tetrahydropterin highlighted its role as an effective cofactor for hydroxylase enzymes, underlining the importance of electrochemical studies in understanding cofactor activity in biological systems (Karber & Dryhurst, 1982).
• Cofactor Deficiency and Neurological Disorders : A study on tetrahydrobiopterin (BH4) deficiency, particularly focusing on 6-pyruvoyl-tetrahydropterin synthase deficiency, provided insights into its role in severe neurological disorders, highlighting the critical need for accurate diagnosis and treatment strategies (Ponzone et al., 1990).
• Anti-inflammatory Activity : Synthesis and evaluation of 2-amino-tetrahydroquinoline-3-carbonitriles revealed potential anti-inflammatory properties, indicating the promise of these compounds in developing new therapeutic agents (El-Salam et al., 2009).

Drug Development and Pharmacology

• Pharmacological Characterization : The synthesis and characterisation of novel ligands demonstrated both agonist and antagonist activities at adenosine receptors, suggesting the potential for developing new drugs targeting inflammatory and cardiovascular diseases (Bevan et al., 2007).

Molecular Studies and Enzyme Interactions

• Enzymatic Interaction and Antibiotic Resistance : The enzymatic inactivation of gentamicin by Pseudomonas aeruginosa highlights the challenges of antibiotic resistance and the importance of understanding bacterial enzymes' mechanisms (Mitsuhashi et al., 1971).